Cas no 2306270-78-8 (2-tert-butoxycarbonyl-7-methyl-2,7-diazaspiro[4.4]nonane-9-carboxylic acid)

• Product Name: 2-tert-butoxycarbonyl-7-methyl-2,7-diazaspiro[4.4]nonane-9-carboxylic acid
• CAS No: 2306270-78-8
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 5280932
• Update Time: 2026-03-09

2-tert-butoxycarbonyl-7-methyl-2,7-diazaspiro[4.4]nonane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,7-Diazaspiro[4.4]nonane-2,9-dicarboxylic acid, 7-methyl-, 2-(1,1-dimethylethyl) ester
• 2-tert-butoxycarbonyl-7-methyl-2,7-diazaspiro[4.4]nonane-9-carboxylic acid

• Inchi： 1S/C14H24N2O4/c1-13(2,3)20-12(19)16-6-5-14(9-16)8-15(4)7-10(14)11(17)18/h10H,5-9H2,1-4H3,(H,17,18)
• InChI Key： ZVYVYEOCIFWXBU-UHFFFAOYSA-N
• SMILES： C1C2(C(C(O)=O)CN(C)C2)CCN1C(OC(C)(C)C)=O

Additional information on 2-tert-butoxycarbonyl-7-methyl-2,7-diazaspiro[4.4]nonane-9-carboxylic acid

Introduction to 2-tert-butoxycarbonyl-7-methyl-2,7-diazaspiro[4.4]nonane-9-carboxylic acid (CAS No. 2306270-78-8)

2-tert-butoxycarbonyl-7-methyl-2,7-diazaspiro[4.4]nonane-9-carboxylic acid, identified by its CAS number 2306270-78-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic amine class, characterized by its unique spiro[4.4]nonane core structure, which imparts distinct chemical and biological properties. The presence of a tert-butoxycarbonyl (Boc) group at the 2-position and a carboxylic acid moiety at the 9-position further enhances its utility as a versatile intermediate in synthetic chemistry and drug development.

The spirocyclic structure of this compound contributes to its high stability and rigidity, making it an attractive scaffold for designing biologically active molecules. Spirocyclic compounds are known for their ability to mimic natural product scaffolds, which are often associated with potent pharmacological activities. The Boc protection of the amine group provides an essential handle for selective functionalization, allowing chemists to manipulate the molecule during multi-step synthetic pathways without unintended side reactions.

In recent years, there has been a surge in research focused on spirocyclic amines due to their promising applications in drug discovery. These compounds exhibit unique binding interactions with biological targets, often leading to high affinity and selectivity. For instance, studies have demonstrated that spirocyclic amines can serve as effective ligands for enzymes and receptors involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The 7-methyl substituent in 2-tert-butoxycarbonyl-7-methyl-2,7-diazaspiro[4.4]nonane-9-carboxylic acid may play a critical role in modulating the compound's binding affinity by influencing its conformational flexibility and electronic properties.

The carboxylic acid group at the 9-position offers another point of functionalization, enabling further derivatization into esters, amides, or other bioactive entities. This feature makes the compound a valuable building block for constructing complex molecular architectures with tailored pharmacological profiles. Additionally, the Boc group can be selectively removed under mild acidic conditions, allowing for controlled deprotection and access to the free amine for subsequent chemical transformations.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic spirocompounds in addressing unmet medical needs. The diazaspiro[4.4]nonane core of this compound is particularly noteworthy due to its ability to engage with biological macromolecules in multiple ways, including hydrogen bonding and hydrophobic interactions. Such features are often exploited in the design of small-molecule inhibitors that disrupt disease-causing pathways.

One of the most compelling aspects of 2-tert-butoxycarbonyl-7-methyl-2,7-diazaspiro[4.4]nonane-9-carboxylic acid is its potential as a precursor for developing novel therapeutic agents. Researchers have leveraged similar scaffolds to identify lead compounds with activity against various diseases, including cancer and inflammation-related disorders. The flexibility inherent in the spirocyclic framework allows for structural modifications that can fine-tune pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the spirocyclic core, followed by selective protection-deprotection strategies to introduce functional groups at desired positions. The use of advanced catalytic systems has further streamlined these processes, enabling higher yields and purities suitable for preclinical studies.

In conclusion, 2-tert-butoxycarbonyl-7-methyl-2,7-diazaspiro[4.4]nonane-9-carboxylic acid (CAS No. 2306270-78-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug discovery are vast, ranging from enzyme inhibition to receptor modulation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.